p-Coumaryl alcohol p-Coumaryl alcohol Trans-p-coumaryl alcohol is 4-Hydroxycinnamyl alcohol with E-configuration of the propenyl double bond. It is one of the main monolignols. It has a role as a monolignol. It is a phenylpropanoid, a member of phenols and a 4-hydroxycinnamyl alcohol. It derives from an (E)-cinnamyl alcohol.
4-Coumaryl alcohol, also known as 4-hydroxycoumarin or trans-hppa, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. 4-Coumaryl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Coumaryl alcohol has been found in human testicle tissue. Within the cell, 4-coumaryl alcohol is primarily located in the cytoplasm. 4-Coumaryl alcohol participates in a number of enzymatic reactions. In particular, 4-coumaryl alcohol can be biosynthesized from (e)-cinnamyl alcohol. 4-Coumaryl alcohol is also a parent compound for other transformation products, including but not limited to, trans-coumaryl acetate, p-hydroxyphenyl lignin, and 4-hydroxy cinnamyl alcohol diacetate. Outside of the human body, 4-coumaryl alcohol can be found in a number of food items such as black-eyed pea, mango, jute, and okra. This makes 4-coumaryl alcohol a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 3690-05-9
VCID: VC0190846
InChI: InChI=1S/C9H10O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-6,10-11H,7H2/b2-1+
SMILES: C1=CC(=CC=C1C=CCO)O
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol

p-Coumaryl alcohol

CAS No.: 3690-05-9

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VCID: VC0190846

Molecular Formula: C9H10O2

Molecular Weight: 150.17 g/mol

p-Coumaryl alcohol - 3690-05-9

CAS No. 3690-05-9
Product Name p-Coumaryl alcohol
Molecular Formula C9H10O2
Molecular Weight 150.17 g/mol
IUPAC Name 4-[(E)-3-hydroxyprop-1-enyl]phenol
Standard InChI InChI=1S/C9H10O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-6,10-11H,7H2/b2-1+
Standard InChIKey PTNLHDGQWUGONS-OWOJBTEDSA-N
Isomeric SMILES C1=CC(=CC=C1/C=C/CO)O
SMILES C1=CC(=CC=C1C=CCO)O
Canonical SMILES C1=CC(=CC=C1C=CCO)O
Melting Point 213.5°C
Physical Description Solid
Description Trans-p-coumaryl alcohol is 4-Hydroxycinnamyl alcohol with E-configuration of the propenyl double bond. It is one of the main monolignols. It has a role as a monolignol. It is a phenylpropanoid, a member of phenols and a 4-hydroxycinnamyl alcohol. It derives from an (E)-cinnamyl alcohol.
4-Coumaryl alcohol, also known as 4-hydroxycoumarin or trans-hppa, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. 4-Coumaryl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Coumaryl alcohol has been found in human testicle tissue. Within the cell, 4-coumaryl alcohol is primarily located in the cytoplasm. 4-Coumaryl alcohol participates in a number of enzymatic reactions. In particular, 4-coumaryl alcohol can be biosynthesized from (e)-cinnamyl alcohol. 4-Coumaryl alcohol is also a parent compound for other transformation products, including but not limited to, trans-coumaryl acetate, p-hydroxyphenyl lignin, and 4-hydroxy cinnamyl alcohol diacetate. Outside of the human body, 4-coumaryl alcohol can be found in a number of food items such as black-eyed pea, mango, jute, and okra. This makes 4-coumaryl alcohol a potential biomarker for the consumption of these food products.
Synonyms 4-coumaric acid
4-coumaric acid, (E)-isomer
4-coumaric acid, (Z)-isomer
4-coumaric acid, disodium salt
4-hydroxycinnamic acid
p-coumaric acid
p-coumaryl alcohol
p-hydroxycinnamic acid
para-coumaric acid
phenol, 4-(3-hydroxy-1-propenyl)-
trans-3-(4'-hydroxyphenyl)-2-propenoic acid
trans-HPPA
PubChem Compound 5280535
Last Modified Nov 11 2021
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